Cas no 646450-38-6 (Phosphoric acid, pentyl dipropyl ester)
646450-38-6 structure
Product Name:Phosphoric acid, pentyl dipropyl ester
CAS No:646450-38-6
MF:C11H25O4P
MW:252.287564992905
CID:420889
PubChem ID:12031862
Update Time:2025-04-19
Phosphoric acid, pentyl dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, pentyl dipropyl ester
- pentyl dipropyl phosphate
- 646450-38-6
- DTXSID90476179
-
- Inchi: 1S/C11H25O4P/c1-4-7-8-11-15-16(12,13-9-5-2)14-10-6-3/h4-11H2,1-3H3
- InChI Key: RCWUXPGHJCTUEG-UHFFFAOYSA-N
- SMILES: P(=O)(OCCC)(OCCC)OCCCCC
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, pentyl dipropyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
646450-38-6 (Phosphoric acid, pentyl dipropyl ester) Related Products
- 12789-46-7(Pentyl dihydrogen phosphate)
- 1806-54-8(Phosphoric acid,trioctyl ester)
- 107-66-4(Dibutyl phosphate)
- 19035-79-1(Potassium Hexadecyl Hydrogenphosphate (~90%))
- 2528-39-4(Trihexyl Phosphate (>90%))
- 2627-35-2(dodecyl dihydrogen phosphate)
- 126-73-8(Tributyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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